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Compound of Interest

Compound Name: Benzyl benzoate-d5

Cat. No.: B15572032 Get Quote

An In-depth Technical Guide on the Safety Data of Benzyl Benzoate-d5

This technical guide provides a comprehensive overview of the safety data for Benzyl
benzoate-d5 (CAS: 347840-01-1), intended for researchers, scientists, and drug development

professionals. Due to the limited availability of specific safety data for the deuterated form, this

document primarily references data from the non-deuterated Benzyl Benzoate (CAS: 120-51-

4), a standard practice given the minor influence of deuterium substitution on overall

toxicological and physical properties. All information is collated from publicly available Safety

Data Sheets (SDS).

Physical and Chemical Properties
Benzyl benzoate-d5 is a colorless liquid with a characteristic faint, sweet, balsamic odor.[1][2]

It is an ester of benzyl alcohol and benzoic acid.[3] The primary use of the deuterated form is

as an internal standard in clinical mass spectrometry and for research into the kinetic isotope

effect on drug metabolism.[4][5]

The following table summarizes the key physical and chemical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15572032?utm_src=pdf-interest
https://www.benchchem.com/product/b15572032?utm_src=pdf-body
https://www.benchchem.com/product/b15572032?utm_src=pdf-body
https://www.benchchem.com/product/b15572032?utm_src=pdf-body
https://www.benchchem.com/product/b15572032?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-3479_4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-Benzoate
https://shop.hdchemicals.co.uk/blogs/news/benzyl-benzoate-uses-and-applications
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Physical_and_Chemical_Properties_of_Deuterated_Benzyl_Benzoate.pdf
https://www.medchemexpress.com/benzyl-benzoate-d5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₁₄H₇D₅O₂

Molecular Weight
217.29 g/mol (deuterated) /

212.24 g/mol (non-deuterated)

Physical State Liquid

Appearance Colorless, clear, oily liquid

Melting Point 18 - 20 °C (64 - 68 °F)

Boiling Point 323 - 324 °C (613 - 615 °F)

Density 1.118 g/cm³ at 25 °C

Vapor Pressure
0.008 hPa (0.006 mmHg) at 25

°C (77 °F)

Vapor Density 7.3 (Air = 1)

Water Solubility Insoluble

Partition Coefficient log Pow: 3.97

Auto-ignition Temp. 480 °C (896 °F)

Flash Point 148 - 158 °C (298 - 316 °F)

Toxicological Information
Benzyl benzoate is harmful if swallowed. The toxicological data for the non-deuterated form is

presented below. It is not classified as a carcinogen.
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Test Type Species Route Value Citations

LD50 Rabbit Oral 1,900 mg/kg

LD50 Rabbit Dermal 4,000 mg/kg

LD50 Rat Oral
1,700 - 1,900

mg/kg

LC50 Fish - 2.32 mg/l - 96 h

ATE (Oral) - Oral 500 mg/kg

Potential Acute Health Effects:

Eyes: May cause eye irritation.

Skin: May be harmful if absorbed through the skin and may cause skin irritation.

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Ingestion: Harmful if swallowed. Ingestion may cause nausea and vomiting.

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) classification for Benzyl Benzoate is summarized

below.

Classification Code Description Citations

Acute Toxicity (Oral) H302 Harmful if swallowed

Hazardous to the

aquatic environment

(Acute)

H400
Very toxic to aquatic

life

Hazardous to the

aquatic environment

(Chronic)

H411

Toxic to aquatic life

with long lasting

effects
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GHS Pictograms:

GHS07 (Exclamation Mark)

GHS09 (Environment)

Signal Word: Warning

Experimental Protocols
Detailed experimental protocols for the toxicological data cited in the safety data sheets are not

extensively provided. However, one cited method for aquatic toxicity testing is "Directive

67/548/EEC, Annex V, C.1." for the LC50 test in Danio rerio (zebra fish). This directive outlines

the conditions for acute toxicity testing in fish, including test duration, conditions, and

observation parameters.

A general workflow for the analysis of synthesized deuterated compounds like Benzyl
benzoate-d5 typically involves confirmation of identity and purity using techniques such as

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to verify the degree of

deuteration.

Visualizations
Logical Relationships and Workflows
The following diagrams illustrate key safety-related workflows and logical relationships derived

from the SDS information.
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Toxicological Data Ecotoxicological Data

GHS Classification

Label Elements

LD50 (Oral, Rat) = 1700 mg/kg
(300 < LD50 <= 2000)

Acute Toxicity (Oral), Category 4
Aquatic Hazard (Chronic), Category 2

Leads to

LC50 (Fish) <= 10 mg/L
Chronic Effects Documented

Leads to

Signal Word: Warning H302: Harmful if swallowed H411: Toxic to aquatic life with long lasting effects

Click to download full resolution via product page

Caption: GHS classification logic for Benzyl Benzoate.

Routes of Exposure

Potential Health Effects

Ingestion

Harmful if Swallowed
(Nausea, Vomiting)

Inhalation

Respiratory Tract Irritation

Skin Contact

Skin Irritation
Harmful if Absorbed

Eye Contact

Eye Irritation

Click to download full resolution via product page
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Caption: Exposure routes and potential health effects.

Exposure Type

Immediate First Aid

Exposure Occurs

Ingestion Inhalation Skin Contact Eye Contact

Rinse mouth with water.
Do NOT induce vomiting.

Move to fresh air.
Give artificial respiration if needed.

Wash off with soap
and plenty of water.

Flush eyes with water
as a precaution.

Consult a Physician

Click to download full resolution via product page

Caption: General first aid workflow for exposure incidents.

Safe Handling Safe Storage

Handling Procedures

Use in well-ventilated area
(e.g., fume hood)

Avoid contact with skin, eyes,
and clothing

Wear PPE:
- Safety glasses

- Gloves
- Impervious clothing

Storage Conditions

Keep in suitable, tightly
closed containers

Store at room temperature
in a dry, cool place

Store away from
strong oxidizing agents

Click to download full resolution via product page

Caption: Recommended handling and storage protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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